(2E)-3-(2-Chlorophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H15ClO/c1-12-7-8-15(11-13(12)2)17(19)10-9-14-5-3-4-6-16(14)18/h3-11H,1-2H3/b10-9+
• InChI Key: BKYRGQICSWUVFF-MDZDMXLPSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C=CC2=CC=CC=C2Cl)C
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)/C=C/C2=CC=CC=C2Cl)C
• Molecular Formula: C17H15ClO
• Molecular Weight: 270.8 g/mol

Description

(2E)-3-(2-Chlorophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one, also known as 3-chloro-1-(3,4-dimethylphenyl)prop-2-en-1-one, is a synthetic organic compound with a wide range of applications in scientific research. It is a colorless to pale yellow liquid, with a boiling point of 190-192°C, and a melting point of -42°C. It has a molecular weight of 218.7 g/mol and a molecular formula of C11H11ClO.

Scientific Research Applications

(2E)-3-(2-Chlorophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one(3,4-dimethylphenyl)prop-2-en-1-one is widely used in scientific research, particularly in the fields of organic chemistry and biochemistry. It is used as a reagent for the synthesis of various organic compounds, such as heterocyclic compounds, pharmaceuticals, and agrochemicals. In addition, it is used as a catalyst for various reactions, such as the Heck reaction, the Suzuki reaction, and the Negishi coupling reaction.

Mechanism of Action

The mechanism of action of (2E)-3-(2-Chlorophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one(3,4-dimethylphenyl)prop-2-en-1-one is not fully understood. However, it is believed that the compound acts as a nucleophile, reacting with electrophilic reagents to form new covalent bonds. This reaction is believed to be mediated by the formation of a carbocation intermediate, which is then attacked by the nucleophile.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound(3,4-dimethylphenyl)prop-2-en-1-one have not yet been fully investigated. However, it is believed that the compound may have some effects on the central nervous system, as well as the cardiovascular and respiratory systems. It is also believed to have some anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The main advantage of using (2E)-3-(2-Chlorophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one(3,4-dimethylphenyl)prop-2-en-1-one in laboratory experiments is its high reactivity and solubility in various organic solvents. This makes it an ideal reagent for a variety of synthetic reactions. However, it is also important to note that the compound is toxic and should be handled with care. In addition, it is highly flammable and should be stored in a cool, dry place away from sources of ignition.

Future Directions

Given the wide range of applications of (2E)-3-(2-Chlorophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one(3,4-dimethylphenyl)prop-2-en-1-one in scientific research, there are many potential future directions for further study. These include the development of new synthetic methods for the production of the compound, as well as further investigations into its biochemical and physiological effects. Additionally, further research could be conducted into its potential uses in medicinal chemistry and drug discovery. Finally, additional studies could be conducted into the environmental impact of the compound, as well as its potential toxicity.

Synthesis Methods

The synthesis of (2E)-3-(2-Chlorophenyl)-1-(3,4-dimethylphenyl)prop-2-en-1-one(3,4-dimethylphenyl)prop-2-en-1-one can be achieved through a variety of methods. The most common method involves the reaction of 2-chloro-1-(3,4-dimethylphenyl)ethanone with potassium t-butoxide in dimethyl sulfoxide (DMSO) under reflux conditions. This reaction yields the desired product in high yields, with a purity of up to 99%.